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Compound of Interest

Compound Name: 4-Chloro-2-hydroxybenzaldehyde

Cat. No.: B058158

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for the use of 4-Chloro-2-hydroxybenzaldehyde (CAS No. 2420-26-
0), a common intermediate in pharmaceutical synthesis.[1] Adherence to these procedures is
critical for minimizing risk and ensuring the integrity of your research.

Hazard Summary: 4-Chloro-2-hydroxybenzaldehyde is a solid, typically a crystal or powder,
that poses several health risks. It is harmful if swallowed, causes skin irritation, and can lead to
serious eye irritation.[2] Inhalation of dust may cause respiratory irritation.[2] Therefore, the use
of appropriate personal protective equipment (PPE) is mandatory to prevent exposure.

Personal Protective Equipment (PPE)

A systematic approach to personal safety begins with the correct selection and use of PPE.
The following table summarizes the minimum required equipment for handling 4-Chloro-2-
hydroxybenzaldehyde.
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PPE Category

Minimum Requirement

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

For operations with a high risk
of splashing, a face shield
should be worn in addition to
goggles.[3][4] Eye protection
must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[2]

Hand Protection

Chemical-resistant gloves.

Nitrile or neoprene gloves are
recommended.[4] Always
inspect gloves for tears or
punctures before use and
replace them regularly to

prevent permeation.[5]

Skin and Body Protection

Laboratory coat.

Along-sleeved lab coat is

required. For larger quantities
or increased risk of exposure,
a chemical-resistant apron or

coveralls should be used.[2][3]

Respiratory Protection

Not generally required for
small quantities in a well-

ventilated area.

If dust is generated or if
working outside of a fume
hood, a NIOSH-approved
respirator (e.g., N95 dust
mask) should be used.[4][6]

Operational Plan: Step-by-Step Handling

Procedures

A systematic workflow is crucial for minimizing exposure and preventing contamination. All

handling of 4-Chloro-2-hydroxybenzaldehyde, especially weighing and solution preparation,

should occur in a designated area, preferably within a chemical fume hood.

Experimental Protocol: General Weighing and Solution Preparation
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» Preparation: Before handling the compound, ensure you are in a well-ventilated area, such
as a chemical fume hood. Don all required personal protective equipment as detailed in the
table above.

e Weighing: Use a clean, dedicated spatula and weigh boat. To minimize dust generation,
handle the solid material carefully.

o Dissolving: When preparing solutions, add the solid to the solvent slowly. Gently swirl or stir
the mixture to facilitate dissolution while avoiding splashes.

o Cleanup: After the procedure, decontaminate all surfaces and equipment used. Dispose of
all contaminated waste, including PPE, according to the disposal plan.

» Hygiene: Wash hands thoroughly with soap and water after handling is complete.[6]

Storage and Disposal Plan

Proper storage and waste management are critical components of the chemical handling
lifecycle.

Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][6]

» To maintain product quality, some suppliers recommend storing under an inert atmosphere
(e.g., nitrogen or argon) at 2-8°C.[1][7]

Disposal:

» All waste containing 4-Chloro-2-hydroxybenzaldehyde must be treated as hazardous
waste.

» Solid Waste: Collect solid waste, including contaminated PPE and weighing paper, in a
sealed, properly labeled container for hazardous waste.

e Liquid Waste: Collect all liquid waste in a sealed, properly labeled container for halogenated
organic waste.
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» Dispose of all waste materials through an approved hazardous waste disposal plant,
following all local, state, and federal regulations.[2][6]

Workflow for Handling 4-Chloro-2-
hydroxybenzaldehyde
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Workflow for Handling 4-Chloro-2-hydroxybenzaldehyde
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Caption: A flowchart illustrating the key steps for safely handling 4-Chloro-2-
hydroxybenzaldehyde, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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